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Compound of Interest

Compound Name: 2-Chloroanisole

Cat. No.: B146271

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for 2-Chloroanisole
(CAS No. 766-51-8), a versatile chemical intermediate used in various industrial applications,
including the synthesis of pharmaceutical ingredients and agrochemicals.[1] The following
sections detail its physical and chemical properties, toxicological data, and standardized
experimental protocols relevant to its safety assessment.

Quantitative Safety Data

The following tables summarize the key quantitative data for 2-Chloroanisole, compiled from
various safety data sheets and chemical databases.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C7H-CIO [1112113114]
Molecular Weight 142.58 g/mol [11[2][3]
Appearance Colorless to light yellow liquid [11[4115]
Melting Point -27 °C [11[3]
Boiling Point 195-196 °C [L1[4116]1[7]
Density 1.123 g/mL at 25 °C [111416171
Flash Point 76 °C (169 °F) - Closed Cup [L10316171181
Vapor Pressure 0.5 + 0.3 mmHg at 25°C [3]
Refractive Index n20/D 1.545 [111416171
Table 2: Toxicological Data
Hazard Classification GHS Hazard Statement Source
Acute Toxicity (Oral) H302: Harmful if swallowed [2][5][9][10]
Acute Toxicity (Dermal) HI-%12: Harmful in contact with CISTOTL0]
skin
Acute Toxicity (Inhalation) H332: Harmful if inhaled [2][5][9][10]

Skin Corrosion/Irritation

H315: Causes skin irritation

[2]

Serious Eye Damage/Irritation

H319: Causes serious eye

irritation

[2]

Specific Target Organ Toxicity

H335: May cause respiratory
irritation

[2]

Table 3: Fire and Explosion Hazard Data
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Hazard Classification GHS Hazard Statement Source

Flammable Liquids H227: Combustible liquid [2][8]

Note: Ecological and detailed chronic toxicity data for 2-Chloroanisole are not widely
available.[8][11]

Experimental Protocols

The safety data presented in the SDS are derived from standardized experimental protocols.
Below are methodologies for two key safety parameters.

2.1. Acute Oral Toxicity (LDso) Determination (Based on OECD Test Guideline 401)

While OECD Test Guideline 401 has been deleted and replaced by alternative methods that
reduce animal use, its methodology laid the groundwork for current acute toxicity testing.[12]
[13][14]

o Objective: To determine the median lethal dose (LDso) of a substance when administered
orally in a single dose.

o Test Animals: Typically, healthy young adult rodents (e.g., rats) are used. Animals are
acclimatized to laboratory conditions (22°C + 3°C, 30-70% humidity, 12-hour light/dark
cycle).[15]

e Procedure:

o Fasting: Animals are fasted overnight prior to dosing to ensure gastrointestinal absorption
is not affected by food.[15]

o Dose Administration: The test substance is administered in graduated doses to several
groups of animals, with one dose level per group.[15] Administration is performed by
gavage using a stomach tube.[15]

o Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.[15]
[16]
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o Necropsy: All animals that die during the test and all surviving animals at the conclusion of
the test are subjected to a gross necropsy.[15]

o Data Analysis: The LDso is calculated using a recognized statistical method, representing the
dose that is lethal to 50% of the test population.[15]

2.2. Flash Point Determination (Based on ASTM D93 - Pensky-Martens Closed Cup Method)

The flash point is a critical measure of a liquid's flammability. The Pensky-Martens closed-cup
test is a standard method for determining the flash point of combustible liquids like 2-
Chloroanisole.[17][18][19]

o Objective: To determine the lowest temperature at which the vapors of a liquid will ignite
when an ignition source is introduced.[17]

o Apparatus: A manual or automated Pensky-Martens closed-cup tester is used.[18]
e Procedure:
o Sample Preparation: A specified volume of the test specimen is placed into the test cup.

o Heating and Stirring: The sample is heated at a controlled, constant rate while being
stirred to ensure temperature uniformity.[18]

o Ignition Source Application: At regular temperature intervals, the stirring is stopped, and an
ignition source is applied into the vapor space above the liquid.[18][19]

o Flash Point Determination: The flash point is the lowest temperature at which the
application of the ignition source causes the vapors to flash.[17]

Visualized Safety Information and Workflows

The following diagrams illustrate key logical relationships and experimental workflows related to
the safety of 2-Chloroanisole.
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Caption: Logical flow of safety information in an SDS.
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Caption: Experimental workflow for acute oral toxicity testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146271#2-chloroanisole-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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